Cas no 87410-83-1 (1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl-
• CAS No: 87410-83-1
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 656617
• PubChem ID: 13272863
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl-
• 5-[(3-methoxyphenyl)methyl]-N-methyl-1,3,4-thiadiazol-2-amine
• DTXSID00533808
• 87410-83-1
• 5-(3-Methoxybenzyl)-N-methyl-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C11H13N3OS/c1-12-11-14-13-10(16-11)7-8-4-3-5-9(6-8)15-2/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key： WNXXSCHDBAWATR-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC1C=CC=C(C=1)OC)NC

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.3Ų